Cas no 68384-85-0 (Butanedioic acid,2-oxo-3-(2-oxopropyl)-, 1,4-diethyl ester)

• Product Name: Butanedioic acid,2-oxo-3-(2-oxopropyl)-, 1,4-diethyl ester
• CAS No: 68384-85-0
• MF: C₁₁H₁₆O₆
• MW: 244.241144180298
• CID: 524025
• PubChem ID: 260100
• Update Time: 2025-04-19

Butanedioic acid,2-oxo-3-(2-oxopropyl)-, 1,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-oxo-3-(2-oxopropyl)-, 1,4-diethyl ester
• diethyl 2-oxo-3-(2-oxopropyl)butanedioate
• NCIOpen2_005759
• NSC90980
• DTXSID00293612
• NSC-90980
• 68384-85-0

• Inchi： 1S/C11H16O6/c1-4-16-10(14)8(6-7(3)12)9(13)11(15)17-5-2/h8H,4-6H2,1-3H3
• InChI Key： CRJCPXJCRJEBJW-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C(=O)OCC)=O)CC(C)=O)=O

Computed Properties

• Exact Mass: 244.09468
• Monoisotopic Mass: 244.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Density: 1.153
• Boiling Point: 357.4°Cat760mmHg
• Flash Point: 157.4°C
• Refractive Index: 1.447
• PSA: 86.74
• LogP: 0.27700